molecular formula C12H8N2O2 B8659093 7-nitro-9H-indeno[2,1-b]pyridine CAS No. 77446-51-6

7-nitro-9H-indeno[2,1-b]pyridine

Cat. No.: B8659093
CAS No.: 77446-51-6
M. Wt: 212.20 g/mol
InChI Key: BYMLCFMGXFVMTK-UHFFFAOYSA-N
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Description

7-nitro-9H-indeno[2,1-b]pyridine is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

77446-51-6

Molecular Formula

C12H8N2O2

Molecular Weight

212.20 g/mol

IUPAC Name

7-nitro-9H-indeno[2,1-b]pyridine

InChI

InChI=1S/C12H8N2O2/c15-14(16)9-3-4-10-8(6-9)7-12-11(10)2-1-5-13-12/h1-6H,7H2

InChI Key

BYMLCFMGXFVMTK-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)[N+](=O)[O-])C3=C1N=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A ca. 10° C.-cold mixture of nitric acid (65%, 1.1 mL) and sulfuric acid (96%, 1.6 mL) is added dropwise to a solution of 9H-indeno[2,1-b]pyridine (2.44 g) in sulfuric acid (96%, 3 mL) chilled in an ice bath. The solution is stirred in the cooling bath for 1 h and poured then onto crushed ice. The precipitate formed is separated by filtration and the filtrate is neutralized using 4 M aqueous NaOH solution. The precipitate formed is separated by filtration and combined with the precipitate separated before. The precipitate is triturated with acetone and dried to give the title compound as a solid. Yield: 2.64 g (85% of theory); LC (method 1): tR=2.93 min; Mass spectrum (ESI+): m/z=213 [M+H]+.
Quantity
1.1 mL
Type
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1.6 mL
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2.44 g
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reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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